Cas no 1416440-38-4 (Tert-butyl (4-amino-4-(3-chlorophenyl)butyl)carbamate)

• Product Name: Tert-butyl (4-amino-4-(3-chlorophenyl)butyl)carbamate
• CAS No: 1416440-38-4
• MF: C₁₅H₂₃ClN₂O₂
• MW: 298.808323144913
• CID: 4937141
• Update Time: 2025-05-24

Tert-butyl (4-amino-4-(3-chlorophenyl)butyl)carbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL (4-AMINO-4-(3-CHLOROPHENYL)BUTYL)CARBAMATE
• Tert-butyl (4-amino-4-(3-chlorophenyl)butyl)carbamate

• Inchi： 1S/C15H23ClN2O2/c1-15(2,3)20-14(19)18-9-5-8-13(17)11-6-4-7-12(16)10-11/h4,6-7,10,13H,5,8-9,17H2,1-3H3,(H,18,19)
• InChI Key： CWABKZVBLWEFDJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CCCNC(=O)OC(C)(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 305
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on Tert-butyl (4-amino-4-(3-chlorophenyl)butyl)carbamate

Tert-butyl (4-amino-4-(3-chlorophenyl)butyl)carbamate: A Comprehensive Overview

The compound Tert-butyl (4-amino-4-(3-chlorophenyl)butyl)carbamate (CAS No. 1416440-38-4) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines a tert-butyl group with a substituted butyl chain containing an amino and a chlorophenyl group. The tert-butyl carbamate moiety is particularly notable for its stability and reactivity in various chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of Tert-butyl (4-amino-4-(3-chlorophenyl)butyl)carbamate as a key intermediate in the development of novel bioactive compounds. Researchers have explored its role in the synthesis of peptide analogs, where the amino group serves as a reactive site for further functionalization. The presence of the 3-chlorophenyl group introduces additional electronic and steric effects, which can be exploited to modulate the biological activity of the resulting compounds. This makes Tert-butyl (4-amino-4-(3-chlorophenyl)butyl)carbamate an attractive candidate for drug discovery programs targeting various therapeutic areas, including oncology and infectious diseases.

The synthesis of Tert-butyl (4-amino-4-(3-chlorophenyl)butyl)carbamate involves a multi-step process that typically begins with the preparation of the corresponding amine intermediate. The introduction of the tert-butyl carbamate group is achieved through a nucleophilic substitution reaction, which is facilitated by the presence of appropriate activating agents. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation.

In terms of applications, Tert-butyl (4-amino-4-(3-chlorophenyl)butyl)carbamate has shown promise in the development of agrochemicals, particularly as a precursor to herbicides and insecticides. Its ability to undergo various post-synthetic modifications allows for the creation of compounds with enhanced bioavailability and selectivity. For instance, researchers have demonstrated that derivatives of this compound exhibit potent activity against key agricultural pests, such as aphids and nematodes, without adversely affecting non-target organisms.

From an environmental perspective, the stability and biodegradability of Tert-butyl (4-amino-4-(3-chlorophenyl)butyl)carbamate are critical considerations. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in soil and water systems. This makes it a more sustainable alternative to traditional agrochemicals that often pose long-term environmental risks.

Looking ahead, ongoing research into Tert-butyl (4-amino-4-(3-chlorophenyl)butyl)carbamate is focused on expanding its utility in advanced materials science applications. For example, scientists are investigating its potential as a building block for polymeric materials with tailored mechanical and thermal properties. The unique combination of functional groups in this compound enables it to participate in various polymerization reactions, leading to materials with enhanced performance characteristics.

In conclusion, Tert-butyl (4-amino-4-(3-chlorophenyl)butyl)carbamate (CAS No. 1416440-38-4) is a versatile compound with wide-ranging applications across multiple industries. Its chemical structure provides a platform for innovative research and development efforts, driving advancements in pharmaceuticals, agrochemicals, and materials science. As new synthetic methods and application areas continue to emerge, this compound is poised to play an increasingly important role in addressing global challenges in health and sustainability.